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Compound Name: 2-Amino-4-chloronicotinic acid

CAS No.: 605661-83-4

Cat. No.: B1287456

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This guide provides a comprehensive technical overview of 2-Amino-4-chloronicotinic acid, a

key heterocyclic building block in modern medicinal chemistry. Its structural features—a

pyridine core functionalized with amino, chloro, and carboxylic acid groups—make it a valuable

scaffold for the synthesis of complex molecular architectures. This document details its

chemical identity, including its definitive CAS Number, physicochemical properties, safety and

handling protocols, and its significant applications in drug discovery and development. We will

explore its role as a versatile intermediate, grounded in authoritative sources to ensure

scientific integrity and practical utility for professionals in the field.

Core Chemical Identity and Properties
2-Amino-4-chloronicotinic acid is a substituted pyridine derivative whose utility in organic

synthesis is derived from its multiple functional groups, which can be selectively targeted for

chemical modification.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1287456#bc-rfq
https://www.benchchem.com/product/b1287456/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-amino-4-chloronicotinic-acid
https://www.benchchem.com/product/b1287456/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-amino-4-chloronicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1.1. CAS Number and Molecular Structure

The Chemical Abstracts Service (CAS) has assigned the following registry number to 2-Amino-
4-chloronicotinic acid:

CAS Number: 605661-83-4[1][2][3]

It is crucial for researchers to distinguish this isomer from related compounds, as positional

differences of the amino and chloro groups drastically alter chemical reactivity and biological

activity. Other related isomers include:

4-Amino-2-chloronicotinic acid: CAS 1018678-38-0[4]

6-Amino-4-chloronicotinic acid: CAS 1060808-94-7[5]

1.2. Physicochemical Data

The fundamental properties of 2-Amino-4-chloronicotinic acid are summarized in the table

below. This data is essential for experimental design, including solvent selection, reaction

temperature, and storage conditions.

Property Value Source(s)

Molecular Formula C₆H₅ClN₂O₂ [1][2][3]

Molecular Weight 172.57 g/mol [1][2][3]

Physical Form Solid

Purity Typically ≥97% [1]

Storage Temperature
2-8°C, inert atmosphere, keep

in dark place
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Synthesis Strategy: A Conceptual Workflow
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While a specific, detailed synthesis protocol for 2-Amino-4-chloronicotinic acid is not readily

available in the provided search results, a general and logical synthetic pathway can be

conceptualized based on established methods for analogous 2-chloronicotinic acid derivatives.

[6] The synthesis often involves a multi-step process starting from a more common nicotinic

acid precursor.

The key steps typically include:

Esterification: The carboxylic acid group is protected, commonly as a methyl or ethyl ester, to

prevent it from interfering with subsequent reactions.

Nucleophilic Aromatic Substitution (SNAr): The core of the synthesis involves replacing a

leaving group on the pyridine ring (often a chlorine atom) with the desired nucleophile (in this

case, an amino group or its equivalent). The presence of the electron-withdrawing carboxylic

acid (or ester) group activates the pyridine ring for nucleophilic attack, particularly at the 2-

and 4-positions.[7]

Hydrolysis: The protecting group on the carboxylic acid is removed, typically via acid or

base-catalyzed hydrolysis, to yield the final nicotinic acid derivative.[6]

Below is a conceptual workflow illustrating this synthetic logic.
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Step 3: Deprotection
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2-Amino-4-chloronicotinic Acid

 Hydrolysis
(e.g., NaOH, then H⁺)
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Conceptual synthesis workflow for a substituted nicotinic acid.

Applications in Drug Discovery and Medicinal
Chemistry
Chlorine-containing heterocyclic compounds are of immense interest in pharmaceutical

development due to chlorine's ability to modulate a molecule's pharmacokinetic and

pharmacodynamic properties.[8] 2-Amino-4-chloronicotinic acid serves as a prime example

of a versatile scaffold for building more complex drug candidates.
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3.1. Role as a Versatile Intermediate

2-Chloronicotinic acid and its derivatives are crucial intermediates in the synthesis of a wide

range of pharmaceuticals and agrochemicals.[6][9] They are used to produce anti-inflammatory

drugs like pranoprofen and herbicides such as diflufenican.[6][10] The presence of three

distinct functional handles on 2-Amino-4-chloronicotinic acid allows for orthogonal chemical

strategies:

The carboxylic acid can be converted to amides, esters, or other functional groups.

The amino group can be acylated, alkylated, or used in coupling reactions.

The chlorine atom can be displaced by various nucleophiles in SNAr reactions.

3.2. Scaffold for Ligand and Inhibitor Design

The structural similarity of the nicotinic acid core to biologically important molecules makes it an

attractive starting point for designing new ligands and enzyme inhibitors.[2] By modifying the

substituents on the pyridine ring, researchers can fine-tune the molecule's steric and electronic

properties to achieve specific binding to biological targets. This covalent strategy is a powerful

tool in modern drug discovery for creating highly selective and potent inhibitors.[11]

The diagram below illustrates the relationship between the compound's structure and its

potential applications.
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Structural features and their relevance in drug discovery.

Safety, Handling, and Storage
Ensuring laboratory safety is paramount when working with any chemical intermediate. The

following information is synthesized from available Safety Data Sheets (SDS).

4.1. Hazard Identification

Signal Word: Warning

Pictogram: GHS07 (Exclamation Mark)

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

4.2. Recommended Precautionary Measures

A self-validating system of protocols is essential for safe handling.

Prevention:

P261: Avoid breathing dust.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves, eye protection, and face protection.

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor if you feel unwell.[12]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

4.3. Storage Recommendations
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For long-term stability and to maintain purity, the compound should be stored at 2-8°C under an

inert atmosphere and protected from light.

Conclusion
2-Amino-4-chloronicotinic acid (CAS: 605661-83-4) is a high-value chemical intermediate

with significant potential in the fields of pharmaceutical and agrochemical research. Its

trifunctional nature provides a versatile platform for synthetic chemists to develop novel

compounds with tailored biological activities. A thorough understanding of its physicochemical

properties, coupled with strict adherence to safety and handling protocols, is essential for

leveraging this compound's full potential in the laboratory and beyond. As drug discovery

continues to evolve, such well-defined building blocks will remain critical to the innovation

pipeline.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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